Cas no 1178873-32-9 (N-(1-hydroxy-4-methylpyrrole-2-carbonyl)-(3-aminopropionic) acid)

• Product Name: N-(1-hydroxy-4-methylpyrrole-2-carbonyl)-(3-aminopropionic) acid
• CAS No: 1178873-32-9
• MF: C₉H₁₂N₂O₄
• MW: 212.202582359314
• CID: 2039270
• PubChem ID: 70678746
• Update Time: 2025-04-21

N-(1-hydroxy-4-methylpyrrole-2-carbonyl)-(3-aminopropionic) acid Chemical and Physical Properties

Names and Identifiers

• N-(1-hydroxy-4-methylpyrrole-2-carbonyl)-(3-aminopropionic) acid
• surugapyrrole A
• DTXSID701198881
• 3-{[(1-hydroxy-4-methyl-1H-pyrrol-2-yl)carbonyl]amino}propanoic acid
• 1178873-32-9
• Q27135143
• CHEBI:66534
• N-[(1-hydroxy-4-methyl-1H-pyrrol-2-yl)carbonyl]-beta-alanine
• 3-((1-hydroxy-4-methylpyrrole-2-carbonyl)amino)propanoic acid
• 3-[(1-hydroxy-4-methylpyrrole-2-carbonyl)amino]propanoic acid
• 3-(((1-hydroxy-4-methyl-1H-pyrrol-2-yl)carbonyl)amino)propanoic acid
• N-[(1-Hydroxy-4-methyl-1H-pyrrol-2-yl)carbonyl]-I(2)-alanine
• N-((1-Hydroxy-4-methyl-1H-pyrrol-2-yl)carbonyl)-beta-alanine
• 3-(((1-hydroxy-4-methyl-1H-pyrrol-2-yl)carbonyl)amino)propanoate
• 3-{[(1-hydroxy-4-methyl-1H-pyrrol-2-yl)carbonyl]amino}propanoate

• Inchi： 1S/C9H12N2O4/c1-6-4-7(11(15)5-6)9(14)10-3-2-8(12)13/h4-5,15H,2-3H2,1H3,(H,10,14)(H,12,13)
• InChI Key： FOPVYEUKBVIKFE-UHFFFAOYSA-N
• SMILES： ON1C=C(C)C=C1C(NCCC(=O)O)=O

Computed Properties

• Exact Mass: 212.07970687g/mol
• Monoisotopic Mass: 212.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 91.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Beta amino acids and derivatives